Cas no 47375-13-3 ( )

• Product Name: &nbsp
• CAS No: 47375-13-3
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 930918
• PubChem ID: 709897
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-3-[4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenyl]prop-2-enoate
• 1,4-Bis-< 2-ethoxycarbonyl-2-cyan-vinyl> -benzol
• 2,2-dicyano-3-(4-chlorophenyl)oxirane
• 2,2'-dicyano-3,3'-p-phenylene-di-acrylic acid diethyl ester
• 2,2-Oxiranedicarbonitrile, 3-(4-methoxyphenyl)-
• 3-(4-methoxy-phenyl)-oxirane-2,2-dicarbonitrile
• CTK1B1750
• ethyl 2-cyano-3-(4-(2-cyano-3-methoxy-3-oxoprop-1-enyl)phenyl)acrylate
• p-Phenylen-bis-methylencyanessigsaeureaethylester
• Terephthalyliden-tetracarbonsaeure-diethylester-dini
• STK041353
• AKOS000486103
• NSC121231
• diethyl (2Z,2'E)-3,3'-benzene-1,4-diylbis(2-cyanoprop-2-enoate)
• 47375-13-3
• diethyl 3,3'-(1,4-phenylene)bis(2-cyanoacrylate)
• ethyl (Z)-2-cyano-3-[4-[(E)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl]prop-2-enoate
• NSC-121231
• &nbsp;

• Inchi： 1S/C18H16N2O4/c1-3-23-17(21)15(11-19)9-13-5-7-14(8-6-13)10-16(12-20)18(22)24-4-2/h5-10H,3-4H2,1-2H3/b15-9-,16-10+
• InChI Key： TUUWXQUTXGOUAI-CKOAPEAFSA-N
• SMILES： O(CC)C(/C(/C#N)=C\C1C=CC(/C=C(\C#N)/C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 324.11108
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.18
• LogP: 2.62676